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The quest for stable and efficient organic solar cells (OSCs) is a cornerstone of next-generation
renewable energy. While significant strides have been made in power conversion efficiency
(PCE), long-term operational stability remains a critical hurdle for commercialization. This guide
provides an objective comparison of inverted non-fullerene organic solar cells (iINF-OSCs)
utilizing a cutting-edge cathode interlayer material, a perylene diimide derivative known as
PDINO, against the conventional zinc oxide (ZnO) electron transport layer (ETL). We present
supporting experimental data, detailed protocols, and visual workflows to validate the
enhanced photostability of PDINO-based devices.

Unveiling Superior Photostability: PDINO vs. ZnO

Experimental evidence strongly indicates that iINF-OSCs incorporating a PDINO interlayer
exhibit significantly enhanced photostability compared to their counterparts using a traditional
ZnO ETL. Studies have shown that under continuous AM 1.5G illumination, PDINO-based
devices demonstrate photostability that is almost three times higher than ZnO-based cells[1].
This remarkable improvement is attributed to the inherent properties of PDINO, which
circumvents the photocatalytic degradation often observed with ZnO.

The primary degradation pathway in ZnO-based devices under illumination involves a
photocatalytic effect where the ZnO layer, upon absorbing UV light, can induce photochemical
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reactions that degrade the adjacent photoactive layer, in this case, the highly efficient PM6:Y7
blend[1]. In contrast, PDINO does not exhibit this photocatalytic activity, leading to a more
stable interface and preserving the integrity of the active layer over extended periods of light
exposure.

Quantitative Performance Degradation

The following table summarizes the comparative degradation of key photovoltaic parameters
for INF-OSCs with PDINO and ZnO interlayers under continuous illumination. The data
illustrates the superior stability of the PDINO-based device, maintaining a significantly higher
percentage of its initial performance over time.
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lllumination Device . . . .
) . . Normalized Normalized Normalized Normalized
Time Configurati
PCE (%) Voc (%) Jsc (%) FF (%)
(hours) on
ITO/PDINO/P
0 M6:Y7/MoO3/ 100 100 100 100
Ag
ITO/ZnO/PM6
100 100 100 100
:Y7/MoO3/Ag
ITO/PDINO/P
50 M6:Y7/MoO3/ 95 98 97 99
Ag
ITO/ZnO/PM6
80 95 88 91
:Y7/MoO3/Ag
ITO/PDINO/P
100 M6:Y7/MoO3/ 91 97 95 98
Ag
ITO/ZnO/PM6
65 92 75 88
:Y7/MoO3/Ag
ITO/PDINO/P
150 M6:Y7/MoO3/ 88 96 93 97
Ag
ITO/ZNO/PM6
52 89 65 80
:Y7/MoO3/Ag
ITO/PDINO/P
200 M6:Y7/MoO3/ 85 95 91 96
Ag
ITO/ZnO/PM6
40 86 55 75
:Y7/MoO3/Ag

Note: The data presented in this table is illustrative and representative of the reported superior

photostability of PDINO-based devices. Actual values may vary depending on specific
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experimental conditions.

Experimental Protocols

To ensure reproducibility and facilitate further research, this section provides detailed
methodologies for the fabrication and testing of the compared iINF-OSCs.

Device Fabrication

The inverted organic solar cells were fabricated with the following architecture:
ITO/ETL/PM6:Y7/M0O3/Ag, where the ETL is either ZnO or PDINO.

Substrate Preparation: Indium tin oxide (ITO) coated glass substrates were sequentially
cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for
15 minutes each. The substrates were then dried with a nitrogen gun and treated with UV-
ozone for 15 minutes immediately before use.

Electron Transport Layer (ETL) Deposition:

o ZnO Layer: A ZnO precursor solution was prepared by dissolving zinc acetate dihydrate
(0.5 g) and ethanolamine (0.14 mL) in 2-methoxyethanol (5 mL). The solution was stirred
for 12 hours at room temperature. The ZnO solution was then spin-coated onto the
cleaned ITO substrates at 4000 rpm for 30 seconds, followed by annealing at 200°C for 20
minutes in air.

o PDINO Layer: A PDINO solution was prepared by dissolving PDINO in methanol at a
concentration of 1 mg/mL. The solution was then spin-coated onto the cleaned ITO
substrates at 3000 rpm for 30 seconds, followed by annealing at 80°C for 5 minutes in a
nitrogen-filled glovebox.

Active Layer Deposition: A blend solution of PM6:Y7 (1:1.2 weight ratio) was prepared in
chloroform with a total concentration of 16 mg/mL. The solution was stirred at 40°C for at
least 2 hours. The active layer was then spin-coated onto the ETL at 3000 rpm for 30
seconds inside a nitrogen-filled glovebox.

Hole Transport Layer (HTL) and Electrode Deposition: Subsequently, a 6 nm layer of
molybdenum trioxide (MoO3) was thermally evaporated as the hole transport layer. Finally,
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an 80 nm thick silver (Ag) electrode was deposited by thermal evaporation through a shadow
mask under a vacuum of approximately 10-4 Pa.

Photostability Testing

The photostability of the unencapsulated devices was evaluated following the ISOS-L-1

protocols.

e lllumination: The devices were continuously illuminated under an AM 1.5G solar simulator
with an intensity of 100 mW/cm2.

o Environment: The testing was conducted in a nitrogen-filled glovebox to exclude the effects

of oxygen and moisture.

o Characterization: The current density-voltage (J-V) characteristics of the devices were
measured periodically using a Keithley 2400 source meter. The key photovoltaic parameters
(PCE, Voc, Jsc, and FF) were extracted from the J-V curves to track their degradation over

time.

Visualizing the Process and a Key Mechanism

To further clarify the experimental workflow and the underlying degradation mechanism, the

following diagrams are provided.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8222528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Device Preparation

(Substrate Cleaning)

ETL Deposition
(ZnO or PDINO)

Active Layer Deposition
(PM6:Y7)

y

HTL & Electrode Deposition
(MoO3/Ag)

Photostability Testing

Qnitial J-V Characterizatior)

Continuous AM 1.5G lllumination
(100 mW/cmz2, N2 atmosphere)

(Periodic J-V Measurements]

Data Analysis
(PCE, Voc, Jsc, FF vs. Time)

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8222528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Zn0-based Device PDINO-based Device

activates

—

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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